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Compound of Interest

Compound Name: 3-Bromo-DL-phenylalanine

Cat. No.: B556634

Technical Guide: 3-Bromo-DL-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-DL-phenylalanine, a
synthetic amino acid derivative with significant potential in neuroscience research and drug
development. This document outlines its chemical properties, biological activities, and
experimental applications, with a focus on its role as a modulator of glutamatergic
neurotransmission.

Core Compound Information

3-Bromo-DL-phenylalanine is a derivative of the essential amino acid phenylalanine. The
introduction of a bromine atom to the phenyl ring alters its electronic properties and steric
profile, leading to unique biological activities.

Property Value Reference
CAS Number 30163-20-3 [1]
Molecular Weight 244.09 g/mol [1]
Molecular Formula CoH10BrNO2
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Biological Activity and Applications

3-Bromo-DL-phenylalanine and its analogs are valuable tools in pharmaceutical research,
particularly in the study of protein interactions and enzyme mechanisms.[2] They serve as
versatile building blocks for the synthesis of novel pharmaceutical agents, especially those
targeting neurological disorders.[2] The brominated phenyl group can influence a drug
candidate's lipophilicity, metabolic stability, and binding affinity to target receptors.

Research on the closely related compound, 3,5-dibromo-L-phenylalanine, has demonstrated its
complex modulatory effects on the glutamatergic system. This analog has been shown to:

e Act as a partial agonist at the glutamate-binding site of NMDA receptors.[3]
o Depress presynaptic glutamate release.[3]
» Block AMPA/kainate receptors.[3]

This polyvalent action suggests potential therapeutic applications for neurological and
neuropsychiatric disorders characterized by abnormal glutamatergic activity, such as stroke
and seizures.[4]

Quantitative Data Summary

The following table summarizes the quantitative data obtained from electrophysiological studies
on the effects of 3,5-dibromo-L-phenylalanine on rat cerebrocortical neurons.[3]
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Parameter Value Description

The concentration of 3,5-

dibromo-L-phenylalanine that
NMDA Receptor ECso 331.6+78.6 uM ]

produces a half-maximal

activation of NMDA receptors.

The efficacy of 3,5-dibromo-L-
) phenylalanine in activating
NMDA Receptor Efficacy 30.5+£4.7%
NMDA receptors compared to

NMDA itself.

The concentration of 3,5-
dibromo-L-phenylalanine that
AMPA/kainate mEPSC causes a 50% inhibition of the
294+ 4.3 uM _
Frequency ICso frequency of AMPA/kainate
miniature excitatory

postsynaptic currents.

Experimental Protocols

The following is a detailed methodology for a key experiment cited in the literature for a closely
related compound, which can be adapted for studying 3-Bromo-DL-phenylalanine.

Electrophysiological Recording in Rat Cerebrocortical
Neurons

Objective: To characterize the effects of brominated phenylalanine derivatives on glutamatergic
synaptic transmission.

Methodology:
e Cell Culture: Primary cultures of cerebrocortical neurons are prepared from rat embryos.

o Patch-Clamp Recording: Whole-cell patch-clamp recordings are performed on cultured
neurons to measure synaptic currents.
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e Drug Application: The test compound (e.g., 3,5-dibromo-L-phenylalanine) is applied to the
neurons via a perfusion system.

o Data Acquisition: Miniature excitatory postsynaptic currents (MEPSCs) mediated by NMDA
and AMPA/kainate receptors are recorded and analyzed.

o Data Analysis: The effects of the compound on the amplitude, frequency, and kinetics of
MEPSCs are quantified to determine its modulatory actions on different receptor subtypes.

Visualizations
Experimental Workflow for Electrophysiological
Analysis
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Click to download full resolution via product page

Caption: Workflow for assessing the neurophysiological effects of 3-Bromo-DL-phenylalanine.
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Caption: Modulatory effects of brominated phenylalanine analogs on glutamatergic signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromo-DL-phenylalanine CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556634#3-bromo-dI-phenylalanine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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